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Compound of Interest

Compound Name: L-740093

Cat. No.: B1674069 Get Quote

L-740093 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with L-740093. Here you will find frequently asked

questions, troubleshooting guides for common solubility issues, and detailed experimental

protocols to ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is L-740093 and its mechanism of action?

L-740093 is a potent and specific antagonist of the Cholecystokinin-B (CCK-B) receptor.[1] As

a G-protein coupled receptor, the CCK-B receptor is primarily found in the brain and

gastrointestinal tract. L-740093 exerts its effects by blocking the binding of its natural ligands,

cholecystokinin (CCK) and gastrin, to the CCK-B receptor, thereby inhibiting downstream

signaling pathways.

Q2: What is the recommended solvent for dissolving L-740093?

The recommended solvent for dissolving L-740093 is Dimethyl Sulfoxide (DMSO).[1] It is

advisable to use anhydrous, high-purity DMSO to prepare high-concentration stock solutions.

Q3: How should I prepare a stock solution of L-740093?

To prepare a stock solution, L-740093 should be dissolved in anhydrous DMSO at a high

concentration (e.g., 10 mM or 50 mM). For detailed, step-by-step instructions, please refer to
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the "Experimental Protocols" section below.

Q4: How should I store the solid compound and stock solutions of L-740093?

Solid Compound: Store the solid powder of L-740093 in a dry, dark place. For short-term

storage (days to weeks), 0-4°C is suitable. For long-term storage (months to years), it is

recommended to store it at -20°C.[1]

Stock Solutions: Stock solutions of L-740093 in DMSO should be stored at -20°C for long-

term use. It is best to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. For short-term storage (days to weeks), 0-4°C can be used.[1]

Q5: What is the CCK-B receptor signaling pathway?

The CCK-B receptor is a G-protein coupled receptor that, upon activation by ligands like gastrin

or CCK, primarily signals through the Gq alpha subunit. This initiates a cascade involving the

activation of Phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3)

and diacylglycerol (DAG). These second messengers, in turn, trigger the release of intracellular

calcium and the activation of Protein Kinase C (PKC), respectively. Ultimately, this pathway can

lead to the activation of the MAP kinase cascade, influencing cellular processes such as

proliferation and survival. L-740093, as an antagonist, blocks the initiation of this signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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